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Compound of Interest

Compound Name: 3-Methylisothiazol-4-amine

Cat. No.: B1314455

Disclaimer: Information regarding the specific synthesis, detailed experimental protocols,
guantitative biological data, and mechanism of action for 3-Methylisothiazol-4-amine (CAS
53483-97-9) is limited in publicly accessible scientific literature. This guide provides a
comprehensive overview based on available data for the isothiazole scaffold and its
derivatives, offering insights into its potential properties and applications for researchers,
scientists, and drug development professionals.

Introduction

3-Methylisothiazol-4-amine is a heterocyclic amine belonging to the isothiazole family. The
isothiazole ring, a five-membered heterocycle containing nitrogen and sulfur atoms, is a
recognized pharmacophore present in a variety of biologically active compounds. Derivatives of
the isothiazole nucleus have garnered significant interest in medicinal chemistry due to their
diverse therapeutic potential, including antimicrobial, anti-inflammatory, and anticancer
activities. This document aims to consolidate the available information on 3-Methylisothiazol-
4-amine and its related structures, providing a foundational resource for further research and
development.

Physicochemical Properties

A summary of the known physicochemical properties of 3-Methylisothiazol-4-amine is
presented in Table 1. This data is crucial for understanding its behavior in biological systems
and for the design of experimental protocols.
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Property Value Source
CAS Number 53483-97-9

Molecular Formula CaHeN2S

Molecular Weight 114.17 g/mol

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Synthesis and Characterization

While a specific, detailed synthetic protocol for 3-Methylisothiazol-4-amine is not readily
available, the synthesis of aminoisothiazole derivatives generally follows established
heterocyclic chemistry principles. A plausible synthetic approach can be conceptualized based
on the synthesis of related isomers and derivatives.

Conceptual Synthetic Workflow

A general workflow for the synthesis of a substituted aminoisothiazole could involve the
cyclization of a suitable precursor containing the requisite carbon, nitrogen, and sulfur
backbone. The specific starting materials and reaction conditions would be critical in directing
the regiochemistry to yield the 4-amino-3-methyl isomer.
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(CAS 53483-97-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314455#3-methylisothiazol-4-amine-cas-number-

53483-97-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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